Cas no 116757-66-5 (7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde)

• Product Name: 7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
• CAS No: 116757-66-5
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD08144775
• CID: 1079710
• PubChem ID: 6497064
• Update Time: 2025-06-08

7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carbaldehyde
• 7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde(SALTDATA: FREE)
• 7-Methoxy-2,3-dihydro-benzo[1,4]dioxine-6-carbaldehyde
• 7-Methoxy-2,3-dihydrobenzo[1,4]dioxine-6-carbaldehyde
• 2-methoxy-4,5-ethylenedioxybenzaldehyde
• 6-methoxy-1,4-benzodioxan-7-carbaldehyde
• 7-Methoxy-2,3-dihydro-1,4-benzodioxin-6-carbaldehyde
• 7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
• 7-methoxy-2H,3H-benzo[e]1,4-dioxane-6-carbaldehyde
• AC1O6ALO
• CTK4A9962
• dihydro-2,3 formyl-7 methoxy-6 benzodioxanne-1,4
• SBB014533
• ST092024
• STK711022
• 1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-7-methoxy-
• AKOS000302332
• 6-methoxy-2,3-dihydro-1,4-benzodioxine-7-carbaldehyde
• 7-(methoxy)-2,3-dihydro-1,4-benzodioxin-6-carbaldehyde
• CS-0312714
• KAMBUYABGSQMFF-UHFFFAOYSA-N
• SY308742
• MFCD08144775
• F95519
• DTXSID90424655
• SCHEMBL1534698
• 116757-66-5

• MDL： MFCD08144775
• Inchi： 1S/C10H10O4/c1-12-8-5-10-9(4-7(8)6-11)13-2-3-14-10/h4-6H,2-3H2,1H3
• InChI Key： KAMBUYABGSQMFF-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C=O)C(=CC1=2)OC

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde

Recent Advances in the Study of 7-Methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde (CAS: 116757-66-5)

7-Methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde (CAS: 116757-66-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals targeting neurological and cardiovascular diseases. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, owing to its unique structural features and reactivity. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry explored the use of 7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde as a precursor for the synthesis of novel dopamine D2 receptor ligands. The researchers demonstrated that modifications at the aldehyde group could significantly enhance the binding affinity and selectivity of the resulting compounds. This finding opens new avenues for the development of antipsychotic drugs with improved efficacy and reduced side effects.

In another study, researchers investigated the antioxidant properties of derivatives synthesized from 7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that certain derivatives exhibited potent radical-scavenging activity, comparable to that of known antioxidants like ascorbic acid. These findings suggest potential applications in the treatment of oxidative stress-related disorders, such as neurodegenerative diseases and aging.

Advances in synthetic methodologies have also been reported. A team of chemists developed a novel, high-yield synthesis route for 7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde, utilizing green chemistry principles. This approach, detailed in Organic Process Research & Development, reduces the use of hazardous reagents and improves the overall sustainability of the production process, making it more attractive for industrial-scale applications.

Pharmacokinetic studies of 7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde derivatives have revealed promising bioavailability profiles. Research published in European Journal of Pharmaceutical Sciences demonstrated that certain derivatives exhibited favorable absorption and distribution characteristics in preclinical models, supporting their potential as drug candidates. These findings are particularly relevant for the development of orally administered therapeutics.

Looking ahead, the versatility of 7-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde continues to inspire new research directions. Current investigations are exploring its use in the synthesis of multitarget-directed ligands for complex diseases like Alzheimer's and Parkinson's. The compound's unique structural motif, combining the benzodioxine ring with a reactive aldehyde group, provides a valuable platform for medicinal chemistry innovation.